Cas no 577764-84-2 ((1E)-3-(benzenesulfonyl)-N1-(pyridin-4-yl)methylidene-1H-pyrrolo2,3-bquinoxaline-1,2-diamine)

• Product Name: (1E)-3-(benzenesulfonyl)-N1-(pyridin-4-yl)methylidene-1H-pyrrolo2,3-bquinoxaline-1,2-diamine
• CAS No: 577764-84-2
• MF: C₂₂H₁₆N₆O₂S
• MW: 428.466442108154
• CID: 5436964
• Update Time: 2025-10-21

(1E)-3-(benzenesulfonyl)-N1-(pyridin-4-yl)methylidene-1H-pyrrolo2,3-bquinoxaline-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• 3-(benzenesulfonyl)-1-[(E)-pyridin-4-ylmethylideneamino]pyrrolo[3,2-b]quinoxalin-2-amine
• (1E)-3-(benzenesulfonyl)-N1-(pyridin-4-yl)methylidene-1H-pyrrolo2,3-bquinoxaline-1,2-diamine

• Inchi： 1S/C22H16N6O2S/c23-21-20(31(29,30)16-6-2-1-3-7-16)19-22(27-18-9-5-4-8-17(18)26-19)28(21)25-14-15-10-12-24-13-11-15/h1-14H,23H2
• InChI Key： GJOBTCDJMJLSMU-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)N=C2C(S(C3=CC=CC=C3)(=O)=O)=C(N)N(N=CC3C=CN=CC=3)C=12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on (1E)-3-(benzenesulfonyl)-N1-(pyridin-4-yl)methylidene-1H-pyrrolo2,3-bquinoxaline-1,2-diamine

Recent Advances in the Study of (1E)-3-(benzenesulfonyl)-N1-(pyridin-4-yl)methylidene-1H-pyrrolo[2,3-b]quinoxaline-1,2-diamine (CAS: 577764-84-2)

The compound (1E)-3-(benzenesulfonyl)-N1-(pyridin-4-yl)methylidene-1H-pyrrolo[2,3-b]quinoxaline-1,2-diamine (CAS: 577764-84-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and biological activity.

Recent studies have highlighted the role of this compound as a potent inhibitor of specific kinase pathways, which are implicated in various cancers and inflammatory diseases. The unique structural features of the molecule, including the benzenesulfonyl and pyridinylmethylidene groups, contribute to its high binding affinity and selectivity towards target proteins. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate the precise interactions between the compound and its biological targets.

In vitro and in vivo experiments have demonstrated promising results, with the compound showing significant efficacy in reducing tumor growth and inflammation in preclinical models. Notably, the compound's pharmacokinetic properties, such as its bioavailability and metabolic stability, have been optimized through systematic structural modifications. These improvements have enhanced its potential as a candidate for further clinical development.

Furthermore, recent publications have explored the compound's potential in combination therapies, where it has shown synergistic effects with existing chemotherapeutic agents. This approach could potentially overcome drug resistance mechanisms observed in certain cancers. The safety profile of the compound has also been evaluated, with preliminary toxicology studies indicating a favorable therapeutic window.

In conclusion, (1E)-3-(benzenesulfonyl)-N1-(pyridin-4-yl)methylidene-1H-pyrrolo[2,3-b]quinoxaline-1,2-diamine represents a promising lead compound in the development of novel therapeutics for cancer and inflammatory diseases. Ongoing research is focused on further optimizing its properties and advancing it through the drug development pipeline. Future studies will likely explore its applications in other disease areas and investigate its mechanisms of action in greater detail.